Cas no 2227789-53-7 (tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate
• CAS No: 2227789-53-7
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5974337
• PubChem ID: 165621195
• Update Time: 2025-06-15

tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate
• 2227789-53-7
• EN300-1896423
• tert-butyl 4-[(1S)-1-amino-2-hydroxyethyl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C10H17N3O3/c1-10(2,3)16-9(15)13-4-8(12-6-13)7(11)5-14/h4,6-7,14H,5,11H2,1-3H3/t7-/m1/s1
• InChI Key： RXQUQVAMVZYUBO-SSDOTTSWSA-N
• SMILES： O(C(N1C=NC(=C1)[C@@H](CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate (CAS No. 2227789-53-7)

tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate, with the CAS number 2227789-53-7, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of imidazole derivatives, which are known for their versatile applications in drug discovery and development. The presence of both amino and hydroxyethyl functional groups makes it a valuable intermediate for constructing complex molecules, particularly in the synthesis of bioactive compounds targeting neurological and metabolic disorders.

In recent years, the demand for chiral building blocks like tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate has surged due to their critical role in asymmetric synthesis. Researchers are increasingly focusing on enantioselective catalysis and green chemistry to optimize the production of such intermediates. The compound's stereochemistry (1S configuration) is particularly significant, as it ensures high selectivity in reactions, reducing the need for costly purification steps. This aligns with the growing trend toward sustainable pharmaceutical manufacturing, a hot topic in both academic and industrial circles.

The CAS No. 2227789-53-7 is often searched in conjunction with keywords like "imidazole carboxylate synthesis", "chiral amino alcohol derivatives", and "pharmaceutical intermediates for CNS drugs". These queries reflect the compound's relevance in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where neuroprotective agents derived from imidazole scaffolds are under active investigation. Additionally, its potential use in peptide coupling reactions and prodrug design has garnered attention from medicinal chemists.

From a technical perspective, tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate exhibits excellent solubility in polar organic solvents, facilitating its incorporation into multi-step synthetic routes. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during reactions, a feature highly valued in solid-phase peptide synthesis (SPPS). This attribute has made it a staple in laboratories focusing on bioconjugation and drug delivery systems, areas that dominate current discussions in biopharmaceutical innovation.

Quality control of CAS No. 2227789-53-7 is another critical aspect, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch-to-batch consistency. Regulatory compliance, particularly in alignment with ICH guidelines, is a recurring theme in user searches, highlighting the need for transparent documentation and GMP-grade materials in preclinical studies. The compound's MSDS and handling protocols are also frequently requested, emphasizing safety in laboratory environments.

In summary, tert-butyl 4-(1S)-1-amino-2-hydroxyethyl-1H-imidazole-1-carboxylate (CAS No. 2227789-53-7) represents a cornerstone in modern synthetic chemistry, bridging gaps between small-molecule therapeutics and biologics. Its applications span from catalysis to drug formulation, making it a subject of enduring interest in both academic publications and patent filings. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, this compound's role is poised to expand further.